Cas no 64808-27-1 (4H-1,2,3-Triazole-4-thione,2,3-dihydro-2,3,5-trimethyl-)

• Product Name: 4H-1,2,3-Triazole-4-thione,2,3-dihydro-2,3,5-trimethyl-
• CAS No: 64808-27-1
• MF: C₅H₉N₃S
• MW: 143.210058927536
• CID: 504648
• PubChem ID: 144086
• Update Time: 2025-04-19

4H-1,2,3-Triazole-4-thione,2,3-dihydro-2,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,3-Triazole-4-thione,2,3-dihydro-2,3,5-trimethyl-
• 2,3,5-trimethyltriazole-4-thione
• 1,2,4-Trimethyl-1H-1,2,3-triazole-5(2H)-thione
• 4H-1,2,3-Triazole-4-thione, 2,3-dihydro-2,3,5-trimethyl-
• BDBM50390952
• DTXSID30215105
• CHEMBL2071149
• 64808-27-1

• Inchi： 1S/C5H9N3S/c1-4-5(9)7(2)8(3)6-4/h1-3H3
• InChI Key： APQPWZBITGAASB-UHFFFAOYSA-N
• SMILES： S=C1C(C)=NN(C)N1C

Computed Properties

• Exact Mass: 143.052
• Monoisotopic Mass: 143.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 159.5°C at 760 mmHg
• Flash Point: 50.2°C
• Refractive Index: 1.616

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles